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Compound of Interest

Compound Name: BIBO3304

Cat. No.: B1666970 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for creating a stable, injectable in vivo

formulation of BIBO3304, a potent and selective neuropeptide Y (NPY) Y1 receptor antagonist,

using Polyethylene Glycol 300 (PEG300) as a primary vehicle.

Introduction
BIBO3304 is a small molecule, nonpeptide antagonist of the Neuropeptide Y receptor type 1

(NPY Y1).[1][2][3] It exhibits subnanomolar affinity for both human and rat Y1 receptors (IC50

values of 0.38 nM and 0.72 nM, respectively) and is highly selective over Y2, Y4, and Y5

receptors.[1][2][4][5] Due to its role in physiological processes like feeding, anxiety, and

vascular function, BIBO3304 is a critical tool for in vivo research.[4][6][7]

A significant challenge in utilizing compounds like BIBO3304 in vivo is its limited aqueous

solubility. This application note details a robust method for preparing a clear, stable solution of

BIBO3304 suitable for parenteral administration in animal models, using a co-solvent system

centered on PEG300. PEG300 is a low-molecular-weight polymer of ethylene glycol that is

biocompatible, water-soluble, and has low toxicity, making it an excellent vehicle for

pharmaceutical formulations.[8][9][10][11] The described formulation achieves a BIBO3304
concentration of at least 2.5 mg/mL.[12]
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The following tables summarize the key properties of BIBO3304 and the specifications of the

final in vivo formulation.

Table 1: Properties of BIBO3304

Property Value Reference

Chemical Name

(R)-N-[[4-
(aminocarbonylaminometh
yl)-phenyl]methyl]-N2-
(diphenylacetyl)-
argininamide
trifluoroacetate

[1][2]

Molecular Formula C31H36F3N7O5 [12]

Molecular Weight 643.66 g/mol [12]

Target
Neuropeptide Y (NPY) Y1

Receptor
[4][12]

IC50 (Human Y1) 0.38 nM [1][2][13]

IC50 (Rat Y1) 0.72 nM [1][2][13]

| Solubility (In Vitro) | Soluble to 100 mM in DMSO and 20 mM in ethanol. | |

Table 2: In Vivo Formulation Composition

Component Percentage (v/v) Purpose

DMSO 10% Primary Solubilizing Agent

PEG300 40% Primary Vehicle / Co-solvent

Tween-80 5% Surfactant / Emulsifier

Saline (0.9% NaCl) 45% Diluent / Isotonic Agent

| Final BIBO3304 Conc. | ≥ 2.5 mg/mL | Active Pharmaceutical Ingredient |
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Data derived from a supplier's recommended protocol.[12]

NPY Y1 Receptor Signaling Pathway
BIBO3304 acts by blocking the NPY Y1 receptor, a G-protein coupled receptor (GPCR) that

associates with Gi/o proteins.[14] Activation of Y1R by NPY typically leads to the inhibition of

adenylyl cyclase, reducing intracellular cAMP levels.[6][15] It can also activate the

Phospholipase C (PLC) pathway.[15] The diagram below illustrates this signaling cascade.
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Caption: NPY Y1 receptor signaling and antagonism by BIBO3304.
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4.1. Materials and Equipment

Chemicals:

BIBO3304 powder (MW: 643.66 g/mol )[12]

Dimethyl sulfoxide (DMSO), cell culture grade or equivalent

Polyethylene Glycol 300 (PEG300), USP grade

Tween-80 (Polysorbate 80), USP grade

Sterile Saline (0.9% w/v sodium chloride)

Equipment:

Analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Micropipettes

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sterile syringe filters (0.22 µm pore size, compatible with organic solvents)

Sterile syringes

4.2. Formulation Workflow Diagram

The following diagram outlines the sequential process for preparing the BIBO3304 formulation.

Adhering to this specific order of solvent addition is critical to prevent precipitation of the

compound.
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Start: Prepare Materials

1. Weigh BIBO3304 Powder

2. Add 10% volume of DMSO
to create stock solution

3. Vortex until fully dissolved
(Clear Solution)

4. Add 40% volume of PEG300

5. Vortex to mix thoroughly

6. Add 5% volume of Tween-80

7. Vortex to mix thoroughly

8. Add 45% volume of Saline

9. Vortex to create final formulation

10. Sterile filter with 0.22 µm syringe filter

End: Stable Formulation Ready for In Vivo Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

